molecular formula C17H19NOS B8470702 N-(5-Phenylthiophen-2-yl)cyclohexanecarboxamide CAS No. 62187-99-9

N-(5-Phenylthiophen-2-yl)cyclohexanecarboxamide

Cat. No.: B8470702
CAS No.: 62187-99-9
M. Wt: 285.4 g/mol
InChI Key: QCFAYMQDKHATMF-UHFFFAOYSA-N
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Description

N-(5-Phenylthiophen-2-yl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C17H19NOS and its molecular weight is 285.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

62187-99-9

Molecular Formula

C17H19NOS

Molecular Weight

285.4 g/mol

IUPAC Name

N-(5-phenylthiophen-2-yl)cyclohexanecarboxamide

InChI

InChI=1S/C17H19NOS/c19-17(14-9-5-2-6-10-14)18-16-12-11-15(20-16)13-7-3-1-4-8-13/h1,3-4,7-8,11-12,14H,2,5-6,9-10H2,(H,18,19)

InChI Key

QCFAYMQDKHATMF-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)C(=O)NC2=CC=C(S2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

This compound (m.p. 174° C.) was prepared from N-(3-carboxy-methyl-5-phenyl-2-thienyl)-cyclohexane carboxamide (31.1 g, 0.1 mole) and LiI.2H2O (48.1 g, 0.32 mole) by refluxing in collidine (125 ml.) according to the procedure of Example 53 (a). This compound was also prepared according to the procedure of Example 53(b), using cyclohexane carboxylic acid as the acylating agent. The products of the two processes were spectrally identical and had a melting point of 175° C.
Name
N-(3-carboxy-methyl-5-phenyl-2-thienyl)-cyclohexane carboxamide
Quantity
31.1 g
Type
reactant
Reaction Step One
Quantity
48.1 g
Type
reactant
Reaction Step One
[Compound]
Name
( a )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
125 mL
Type
solvent
Reaction Step Four

Synthesis routes and methods II

Procedure details

This compound (m.p. 174° C.) was prepared from N-(3-carboxy-methyl-5-phenyl-2-thienyl)-cyclohexane carboxamide (31.1 g, 0.1 mole) and LiI. 2H2O (48.1 g, 0.32 mole) by refluxing in collidine (125 ml.) according to the procedure of Example 53 (a). This compound was also prepared according to the procedure of Example 53(b), using cyclohexane carboxylic acid as the acylating agent. The products of the two processes were spectrally identical and had a melting point of 175° C.
Name
N-(3-carboxy-methyl-5-phenyl-2-thienyl)-cyclohexane carboxamide
Quantity
31.1 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
( a )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
125 mL
Type
solvent
Reaction Step Four

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